Cas no 918440-10-5 (1H-Indazole, 6-methyl-5-(phenylmethoxy)-)

• Product Name: 1H-Indazole, 6-methyl-5-(phenylmethoxy)-
• CAS No: 918440-10-5
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 775772
• PubChem ID: 71427109
• Update Time: 2025-04-19

1H-Indazole, 6-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-methyl-5-(phenylmethoxy)-
• 6-methyl-5-phenylmethoxy-1H-indazole
• 5-(Benzyloxy)-6-methyl-1H-indazole
• DTXSID20845859
• 918440-10-5
• ZOYYTMVCHNOQPF-UHFFFAOYSA-N
• SCHEMBL16874309

• Inchi： 1S/C15H14N2O/c1-11-7-14-13(9-16-17-14)8-15(11)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： ZOYYTMVCHNOQPF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC2C=NNC=2C=C1C

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.9Ų